Cas no 2361608-42-4 (N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide)

• Product Name: N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide
• CAS No: 2361608-42-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5412550
• PubChem ID: 145910016
• Update Time: 2025-11-01

N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361608-42-4
• N-[(1S)-1-(2,4-Dimethoxyphenyl)ethyl]prop-2-enamide
• Z3024766459
• EN300-26575168
• N-[(1S)-1-(2,4-Dimethoxyphenyl)ethyl]-2-propenamide
• N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide

• Inchi： 1S/C13H17NO3/c1-5-13(15)14-9(2)11-7-6-10(16-3)8-12(11)17-4/h5-9H,1H2,2-4H3,(H,14,15)/t9-/m0/s1
• InChI Key： OCHASYACJUPBOJ-VIFPVBQESA-N
• SMILES： C(N[C@H](C1=CC=C(OC)C=C1OC)C)(=O)C=C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.6±45.0 °C(Predicted)
• pka: 14.04±0.46(Predicted)

Additional information on N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide

Research Briefing on N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide (CAS: 2361608-42-4)

N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide (CAS: 2361608-42-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the (1S)-1-(2,4-dimethoxyphenyl)ethyl moiety and the prop-2-enamide group suggests its possible role as a modulator of biological pathways, particularly those involving protein-protein interactions or enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthesis methods, and potential applications in drug development.

The synthesis of N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide has been optimized to achieve high yield and purity, as reported in recent literature. The compound's stereochemistry, particularly the (S)-configuration at the chiral center, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. Additionally, computational modeling studies have provided insights into its binding affinity and interaction with potential biological targets, such as kinases or G-protein-coupled receptors (GPCRs).

Recent in vitro and in vivo studies have explored the compound's therapeutic potential. Preliminary results indicate that N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide exhibits significant activity against certain cancer cell lines, possibly through the inhibition of key signaling pathways. For instance, it has been shown to suppress the proliferation of breast cancer cells by targeting the PI3K/AKT/mTOR pathway. Furthermore, its anti-inflammatory properties have been investigated, with findings suggesting its potential as a lead compound for developing new anti-inflammatory agents. These studies highlight the compound's versatility and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in the development of N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties and reduce toxicity. Collaborative research initiatives between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(1S)-1-(2,4-dimethoxyphenyl)ethylprop-2-enamide (CAS: 2361608-42-4) represents a promising candidate for drug development, with demonstrated activity in cancer and inflammation models. Ongoing research aims to optimize its properties and explore its full therapeutic potential. This compound exemplifies the intersection of chemical synthesis and biological discovery, offering new avenues for innovation in the pharmaceutical industry.